Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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2. Front cover
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3. Three-dimensional heterogeneous assembly of coded microgels using an untethered mobile microgripper†Su Eun Chung,Xiaoguang Dong Lab Chip, 2015,15, 1667-1676
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Yuta Hori,Tomonori Ida,Motohiro Mizuno Phys. Chem. Chem. Phys., 2017,19, 16857-16866
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5. Differentiating crack cocaine from regular cocaine in whole blood samples in drugs and driving casesJeffery Hackett,Albert A. Elian Anal. Methods, 2014,6, 7195-7203
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Shengwen Liu,Xiaoguang Zhu,Guozhong Wang,Weiping Cai,Haimin Zhang J. Mater. Chem. A, 2016,4, 17080-17086
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7. Front cover
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Juliusz Bianga,Carine Arnaudguilhem,Joanna Szpunar Metallomics, 2014,6, 646-653
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Timothy J. Donohoe,Lee Mitchell,Michael J. Waring,Madeleine Helliwell,Andrew Bell,Nicholas J. Newcombe Org. Biomol. Chem., 2003,1, 2173-2186
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Mitchell H. Weston,Yamil J. Colón,Youn-Sang Bae,Sergio J. Garibay,Randall Q. Snurr,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen J. Mater. Chem. A, 2014,2, 299-302
61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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